Cas no 63572-15-6 (Benzenamine, 2,3,4,5,6-pentafluoro-N-[(4-methoxyphenyl)methylene]-)

• Product Name: Benzenamine, 2,3,4,5,6-pentafluoro-N-[(4-methoxyphenyl)methylene]-
• CAS No: 63572-15-6
• MF: C₁₄H₈F₅NO
• MW: 301.211441040039
• CID: 426178
• PubChem ID: 12643120
• Update Time: 2025-04-19

Benzenamine, 2,3,4,5,6-pentafluoro-N-[(4-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3,4,5,6-pentafluoro-N-[(4-methoxyphenyl)methylene]-
• 1-(4-methoxyphenyl)-N-(2,3,4,5,6-pentafluorophenyl)methanimine
• DTXSID40505423
• 63572-15-6
• (E)-1-(4-Methoxyphenyl)-N-(pentafluorophenyl)methanimine

• Inchi： 1S/C14H8F5NO/c1-21-8-4-2-7(3-5-8)6-20-14-12(18)10(16)9(15)11(17)13(14)19/h2-6H,1H3/b20-6+
• InChI Key： UKUNBXCHURTUDW-CGOBSMCZSA-N
• SMILES： FC1C(=C(C(=C(C=1/N=C/C1C=CC(=CC=1)OC)F)F)F)F

Computed Properties

• Exact Mass: 301.05264
• Monoisotopic Mass: 301.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles